Cas no 88387-80-8 (Cyclohexanol, 3-(4-methoxyphenyl)-5-phenyl-)

Cyclohexanol, 3-(4-methoxyphenyl)-5-phenyl- structure
88387-80-8 structure
Product Name:Cyclohexanol, 3-(4-methoxyphenyl)-5-phenyl-
CAS No:88387-80-8
MF:C19H22O2
MW:282.376785755157
CID:634538
PubChem ID:13160306
Update Time:2025-04-19

Cyclohexanol, 3-(4-methoxyphenyl)-5-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanol, 3-(4-methoxyphenyl)-5-phenyl-
    • 3-(4-methoxyphenyl)-5-phenylcyclohexan-1-ol
    • 88387-80-8
    • DTXSID40523405
    • 1~4~-Methoxy-2~1~,2~2~,2~3~,2~4~,2~5~,2~6~-hexahydro[1~1~,2~1~:2~3~,3~1~-terphenyl]-2~5~-ol
    • Inchi: 1S/C19H22O2/c1-21-19-9-7-15(8-10-19)17-11-16(12-18(20)13-17)14-5-3-2-4-6-14/h2-10,16-18,20H,11-13H2,1H3
    • InChI Key: QBOXEYDBIMTNTF-UHFFFAOYSA-N
    • SMILES: OC1CC(C2C=CC=CC=2)CC(C2C=CC(=CC=2)OC)C1

Computed Properties

  • Exact Mass: 282.161979940g/mol
  • Monoisotopic Mass: 282.161979940g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 29.5Ų
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